3-chloro-4-(3,4-dihydroisoquinolin-2(1H)-yl)-1,2,5-thiadiazole

• IUPAC Name: 3-chloro-4-(3,4-dihydro-1H-isoquinolin-2-yl)-1,2,5-thiadiazole
• InChI: InChI=1S/C11H10ClN3S/c12-10-11(14-16-13-10)15-6-5-8-3-1-2-4-9(8)7-15/h1-4H,5-7H2
• InChI Key: DNTQNRHDWFGIFJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=CC=CC=C21)C3=NSN=C3Cl
• Molecular Formula: C11H10ClN3S
• Molecular Weight: 251.74 g/mol

Description

3-Chloro-4-(3,4-dihydroisoquinolin-2(1H)-yl)-1,2,5-thiadiazole, also known as 3-C4-DHI-1,2,5-TD, is a compound that has been studied for its potential applications in scientific research. It is a heterocyclic molecule that contains a thiadiazole ring and a 3,4-dihydroisoquinolin-2(1H)-yl ring. This compound has been studied for its biochemical and physiological effects, and its potential applications in laboratory experiments.

Mechanism of Action

The mechanism of action of 3-chloro-4-(3,4-dihydroisoquinolin-2(1H)-yl)-1,2,5-thiadiazole,5-TD is not yet fully understood. However, studies have shown that this compound has the ability to inhibit the enzyme acetylcholinesterase. This enzyme is involved in the breakdown of the neurotransmitter acetylcholine, and its inhibition could lead to an increase in acetylcholine levels, which could potentially have therapeutic effects. In addition, this compound has been shown to act as an antioxidant, which could potentially protect cells from damage caused by oxidative stress. Furthermore, this compound has been shown to have anti-inflammatory properties, which could potentially be useful in the treatment of inflammation-related diseases.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-chloro-4-(3,4-dihydroisoquinolin-2(1H)-yl)-1,2,5-thiadiazole,5-TD have been studied in a variety of animal models. In mice, this compound has been shown to reduce inflammation, reduce oxidative stress, and improve cognitive function. In rats, this compound has been shown to reduce inflammation and improve wound healing. In addition, this compound has been shown to reduce the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

The use of 3-chloro-4-(3,4-dihydroisoquinolin-2(1H)-yl)-1,2,5-thiadiazole,5-TD in laboratory experiments has several advantages. This compound is relatively easy to synthesize, and it is stable in a variety of conditions. In addition, this compound has been shown to have a variety of biochemical and physiological effects, which makes it a useful tool for laboratory experiments. However, this compound is not yet approved for use in humans, and its potential side effects are not yet fully understood. Furthermore, this compound is not yet approved for use in clinical trials, so its efficacy in humans has not yet been established.

Future Directions

The potential future directions for research on 3-chloro-4-(3,4-dihydroisoquinolin-2(1H)-yl)-1,2,5-thiadiazole,5-TD include further studies of its mechanism of action, its biochemical and physiological effects, and its potential applications in laboratory experiments. In addition, further studies are needed to evaluate the safety and efficacy of this compound in humans. Furthermore, further studies are needed to evaluate the potential of this compound as a therapeutic agent for the treatment of various diseases. Finally, further research is needed to explore the potential of this compound as a tool for drug discovery and development.

Scientific Research Applications

3-chloro-4-(3,4-dihydroisoquinolin-2(1H)-yl)-1,2,5-thiadiazole,5-TD has been studied for its potential applications in scientific research. It has been evaluated as a potential inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. In addition, this compound has been studied for its potential to act as an antioxidant and for its potential anti-inflammatory properties. Furthermore, this compound has been studied for its potential applications in the treatment of cancer and other diseases.